2-isopropyl-1-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C18H26N4O3S/c1-13(2)18-20-16(12-22(18)3)26(23,24)21-17(14-6-9-25-10-7-14)15-5-4-8-19-11-15/h4-5,8,11-14,17,21H,6-7,9-10H2,1-3H3
• InChI Key: VIIYNNYKAQQIDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NC(C2CCOCC2)C3=CN=CC=C3
• Molecular Formula: C18H26N4O3S
• Molecular Weight: 378.5 g/mol
• CAS No.: 2034594-58-4

Description

2-isopropyl-1-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H26N4O3S and its molecular weight is 378.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

• One-Pot Synthesis : The compound is involved in one-pot synthesis methods, contributing to the efficient production of heterocyclic compounds. Rozentsveig et al. (2013) demonstrated its use in synthesizing N-(Imidazo[1,2-a]pyridin-3-yl)sulfonamides, emphasizing its utility in creating complex molecular structures (Rozentsveig et al., 2013).

• Catalytic Applications : The compound also finds use as a catalyst in chemical reactions. Yu et al. (2014) explored its catalytic properties in the synthesis of N-(Imidazo[1,2-a]pyridin-3-yl)sulfonamides, highlighting its effectiveness in promoting chemical transformations (Yu et al., 2014).

Pharmacological Studies

• Antibacterial Properties : Research indicates potential antibacterial applications. Azab et al. (2013) synthesized novel heterocyclic compounds containing this sulfonamide, assessing their efficacy as antibacterial agents (Azab et al., 2013).

• Insecticidal Activities : Soliman et al. (2020) investigated the biochemical impacts of sulfonamide thiazole derivatives, which include this compound, as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020).

Chemical Characterization

• Structural Analysis : Sousa et al. (2001) conducted structural characterizations of metal complexes containing this sulfonamide, providing insights into its chemical behavior and properties (Sousa et al., 2001).

• Polarographic Study : Johansson and Wendsjö (1983) performed a polarographic study of some alkyl imidazolyl sulfoxides and sulfides, including derivatives of this compound, to understand their electrochemical properties (Johansson & Wendsjö, 1983).

Mechanism of Action

Target of action

Imidazole-containing compounds are known to have a broad range of chemical and biological properties . They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures . Therefore, the targets of “1-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-(propan-2-yl)-1H-imidazole-4-sulfonamide” could be related to these biological systems.

Mode of action

The mode of action of imidazole-containing compounds can vary greatly depending on their specific structures and targets. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

The ADME properties of “1-methyl-N-[(oxan-4-yl)(pyridin-3-yl)methyl]-2-(propan-2-yl)-1H-imidazole-4-sulfonamide” would depend on its specific chemical structure. Generally, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could influence its absorption and distribution.

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Given the potential activities of imidazole derivatives, the effects could range from antimicrobial to anti-inflammatory effects .

Action environment

Environmental factors such as pH and temperature could influence the compound’s action, efficacy, and stability. For example, the amphoteric nature of imidazole (it shows both acidic and basic properties) could influence its behavior in different pH environments .